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Compound of Interest

Compound Name: CS640

Cat. No.: B10860823

Introduction

CS640 is a potent and selective inhibitor of calmodulin-dependent kinase | (CaMKI) with IC50
values in the low nanomolar range for various CaMK1 isoforms. It has demonstrated potential
in improving insulin sensitivity and glucose control in preclinical models. Accurate and
consistent preparation of a stock solution is the first critical step for any in vitro or in vivo
studies involving this compound. These notes provide essential information regarding the
chemical properties and solubility of CS640 to ensure reliable and reproducible experimental
results.

Chemical Properties of CS640

A summary of the key chemical properties of CS640 is presented in the table below. This
information is crucial for calculating the required mass of the compound to achieve a desired
molar concentration for the stock solution.

Property Value Reference
Molecular Weight (M.Wt) 397.53 g/mol [1112]
Chemical Formula C21H31IN70 [1]

Purity (via HPLC) >98% [1]

CAS Number 2388506-83-8
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Solubility

The choice of solvent is critical for preparing a homogenous stock solution. CS640 exhibits
solubility in common laboratory solvents as detailed in the table below. Dimethyl sulfoxide
(DMSO) is the recommended solvent for achieving the highest concentration.

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 7.95 20

Ethanol 3.98 10

Note: Another source indicates a solubility of 4 mg/mL in DMSO with the aid of
ultrasonication[3]. It is always recommended to start with a small amount of solvent and
incrementally add more while vortexing or sonicating to ensure complete dissolution.

Storage and Stability

Proper storage of both the solid compound and the prepared stock solution is vital to maintain
its chemical integrity and biological activity.

e Solid Compound: Store the powdered form of CS640 at -20°C for long-term storage (months
to years) or at 4°C for short-term use (days to weeks)[2][3].

e Stock Solution: Once prepared, the stock solution should be aliquoted into smaller, single-
use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound[3].
Store these aliquots in tightly sealed vials at -80°C for up to 6 months or at -20°C forup to 1
month([3].

Experimental Protocols
Objective: To prepare a 10 mM stock solution of CS640 in DMSO.
Materials:

e CS640 powder
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o Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettors and sterile pipette tips

o Vortex mixer

e Optional: Sonicator

Protocol:

o Pre-calculation: Before weighing, calculate the required mass of CS640 and the volume of
DMSO needed for your desired stock concentration and volume. To prepare a 10 mM stock
solution, you will use the following formula: Mass (mg) = Desired Concentration (mM) * Final
Volume (mL) * Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) =10 mM * 1 mL *
397.53 g/mol / 1000 = 3.9753 mg

e Weighing the Compound:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated mass of CS640 powder (e.g., 3.98 mg) and record the
exact weight.

¢ Dissolution:

o Add the appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution with 3.98 mg of
CS640) to the tube containing the powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.
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o Visually inspect the solution against a light source to ensure there are no visible
particulates. If dissolution is slow, brief sonication may be used to facilitate the process.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

o Clearly label each aliquot with the compound name (CS640), concentration (10 mM in
DMSO), and the date of preparation.

o Store the aliquots at -20°C or -80°C as recommended in the storage guidelines.

Workflow Diagram
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Caption: Workflow for preparing a CS640 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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